Cas no 1806027-54-2 (Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806027-54-2
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4812978
• Update Time: 2025-11-01

Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO4/c1-19-8(18)4-6-5(9(12)13)3-7(10(17-6)20-2)21-11(14,15)16/h3,9H,4H2,1-2H3
• InChI Key： WNARLJCZHNHFAD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1CC(=O)OC)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806027-54-2): An Overview

Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806027-54-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate is composed of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a trifluoromethoxy group, along with an acetate ester moiety. These functional groups contribute to the compound's unique chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of fluorine atoms in Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate is particularly noteworthy, as it can significantly influence the compound's biological activity and binding affinity to target proteins.

In the context of medicinal chemistry, Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has been explored for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its efficacy in inhibiting specific kinases, which are key players in many signaling cascades associated with cancer and inflammatory diseases.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated, making it a promising candidate for central nervous system (CNS) disorders. The BBB is a significant barrier to drug delivery in the brain, and compounds that can effectively penetrate this barrier are highly sought after in the development of treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethoxy groups, and esterification to form the acetate derivative. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate in various therapeutic areas. Preliminary results have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic properties and minimal adverse effects. These findings underscore its potential as a novel therapeutic agent with broad applications.

In addition to its therapeutic potential, Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has also been studied for its use as a chemical probe in academic research. Chemical probes are essential tools for understanding biological processes at the molecular level and can provide valuable insights into disease mechanisms. The unique properties of this compound make it an excellent candidate for such studies, contributing to advancements in both basic and applied research.

The environmental impact of Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate is another important consideration. Researchers are actively investigating its biodegradability and potential environmental fate to ensure that its use does not pose significant ecological risks. Sustainable practices in chemical synthesis and waste management are being implemented to minimize any adverse effects on the environment.

In conclusion, Methyl 5-(difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806027-54-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and healthcare innovation.